Cas no 2351-14-6 (Glucitol,2-amino-2-deoxy-)

• Product Name: Glucitol,2-amino-2-deoxy-
• CAS No: 2351-14-6
• MF: C₆H₁₅NO₅
• MW: 181.187002420425
• CID: 289970
• PubChem ID: 320736
• Update Time: 2025-04-19

Glucitol,2-amino-2-deoxy- Chemical and Physical Properties

Names and Identifiers

• Glucitol,2-amino-2-deoxy-
• 5-aminohexane-1,2,3,4,6-pentol
• SCHEMBL3797037
• NSC-269409
• DTXSID60313360
• NSC269409
• 2351-14-6

• Inchi： 1S/C6H15NO5/c7-3(1-8)5(11)6(12)4(10)2-9/h3-6,8-12H,1-2,7H2
• InChI Key： FQORWEQXRQVPBZ-UHFFFAOYSA-N
• SMILES： OC(C(CO)N)C(C(CO)O)O

Computed Properties

• Exact Mass: 181.095
• Monoisotopic Mass: 181.095
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: _3.4
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.506g/cm3
• Boiling Point: 530.7ºC at 760 mmHg
• Flash Point: 274.7ºC
• Refractive Index: 1.595
• PSA: 127.17000
• LogP: -2.91870

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Hexoses